BENGHE Validation & Comparative

Check Availability & Pricing

Performance Showdown: Acid Blue 260 vs.
Reactive Dyes in Textile Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Acid blue 260
CAS No.: 62168-86-9
Cat. No.: B15622319
Get Quote
. J

In the dynamic world of textile coloration, the choice of dye is paramount to achieving desired
aesthetics, durability, and performance. This guide provides a comprehensive comparison
between Acid Blue 260, an anthraquinone acid dye, and the broad class of reactive dyes. This
document is intended for researchers, scientists, and professionals in the textile and material
science fields, offering a detailed look at their performance characteristics, supported by
available data and standardized experimental protocols.

At a Glance: Key Performance Indicators

The selection between Acid Blue 260 and reactive dyes often hinges on the specific textile
substrate and the end-use requirements. Acid dyes are primarily used for protein fibers like
wool and silk, as well as synthetic polyamides like nylon.[1][2] Reactive dyes, on the other
hand, are the cornerstone for dyeing cellulosic fibers such as cotton, linen, and viscose,
forming strong covalent bonds with the fiber.[3]

The following tables summarize the available quantitative data for key performance indicators.
It is important to note that a direct comparative study with publicly available data for Acid Blue

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15622319#bc-rfq
https://www.benchchem.com/product/b15622319/docs?utm_src=pdf-body#performance-showdown-acid-blue-260-vs-reactive-dyes-in-textile-applications
https://www.benchchem.com/product/b15622319/docs?utm_src=pdf-body#performance-showdown-acid-blue-260-vs-reactive-dyes-in-textile-applications
https://www.hztya.com/news/industry-news/acid-blue-260-dyes-the-preferred-dye-for-textile-and-leather-dyeing.html
http://iosrjournals.org/iosr-jac/papers/vol16-issue11/Ser-1/A1611010105.pdf
https://www.researchgate.net/publication/293585932_Comparative_study_of_dyeing_of_silk_using_acid_basic_and_reactive_dye
https://www.benchchem.com/product/b15622319/docs?utm_src=pdf-body#performance-showdown-acid-blue-260-vs-reactive-dyes-in-textile-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

260 against a specific reactive dye under identical conditions is limited. The data for reactive

dyes represents a general performance range.

Table 1: General Properties and Application

Property

Acid Blue 260

Reactive Dyes

Fibers Dyed

Wool, Silk, Nylon[1]

Cotton, Linen, Viscose, Silk[3]

Bonding Mechanism

lonic bonding, hydrogen

Covalent bonding[3]

bonds, van der Waals forces[2]

Typical Dyeing pH

Acidic (pH 4-6)

Alkaline (pH 10-11) for

fixation[4]

Dyeing Temperature

80-100°C

40-80°C[5]

Table 2: Color Fastness Properties

Acid Blue 260 (on

Reactive Dyes (on

Fastness Property Cotton) - Typical Test Method
Wool/Nylon)
Range
Wash Fastness (Color
-4 4-5 ISO 105-C06
Change)
Wash Fastness
- 4 4-5 ISO 105-C06
(Staining)
_ AATCC 16.3/1S0O
Light Fastness 6 4-6
105-B02
Rubbing Fastness
4-5 4-5 ISO 105-X12
(Dry)
Rubbing Fastness
34 34 ISO 105-X12

(Wet)

Fastness ratings are typically on a scale of 1 to 5, with 5 being the best. Light fastness is often

rated on a blue wool scale of 1 to 8, with 8 being the best.
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Table 3: Dyeing Efficiency and Environmental Considerations

Parameter Acid Blue 260 Reactive Dyes

Generally high on protein 50-90% (hydrolysis can occur)

Dye Fixation Rate i
fibers [6]

High (due to extensive

Water Consumption Moderate )
washing-off stages)
Salt Requirement Yes (for exhaustion) Yes (for exhaustion)
i o Unfixed hydrolyzed dye, high
Effluent Concerns Unfixed dye, acidic effluent

salt content, alkaline effluent

Experimental Protocols

To ensure accurate and reproducible results in textile performance testing, standardized
experimental protocols are crucial. The following are detailed methodologies for the key
fastness tests cited.

Wash Fastness (ISO 105-C06)

This test is designed to assess the resistance of the color of textiles to domestic or commercial
laundering procedures.

Methodology:

e Specimen Preparation: A textile specimen of a specified size (e.g., 100 mm x 40 mm) is
attached to a multi-fiber adjacent fabric of the same size.[7] The multi-fiber strip typically
contains swatches of different common fibers (e.g., acetate, cotton, nylon, polyester, acrylic,
wool).

e Washing Solution: A standardized detergent solution is prepared, often with the addition of
sodium perborate as a bleaching agent.[8]

e Washing Procedure: The specimen is placed in a stainless-steel container with the washing
solution and a specified number of stainless-steel balls to provide mechanical action.[8] The
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container is then agitated in a laundering machine at a specific temperature and for a set
duration (e.g., 40°C for 30 minutes).[8]

e Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with water
and dried at a temperature not exceeding 60°C.[8]

o Assessment: The change in color of the dyed specimen and the degree of staining on each
of the adjacent fibers in the multi-fiber strip are assessed visually using standardized grey
scales under controlled lighting conditions.[7]

Prepare Specimen Prepare Washing Solution
(Textile + Multi-fiber Fabric) (Detergent + Sodium Perborate)

Place Specimen, Solution, and
Steel Balls in Container

Agitate in Laundering Machine
(Specified Temp & Time)

(Rinse Thoroughly with WateD

Dry Specimen
(Temp < 60°C)

Assess Color Change & Staining
(Grey Scales)

Click to download full resolution via product page

Wash Fastness Testing Workflow (ISO 105-C06)
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Light Fastness (AATCC 16.3)

This method evaluates the resistance of a material's color to the effects of light.

Methodology:

Specimen Preparation: A textile specimen of a specified size is prepared.[9]

o Exposure: The specimen is exposed to a controlled artificial light source, typically a xenon-
arc lamp, which simulates natural sunlight.[10][11] A portion of the specimen is covered to
serve as an unexposed original for comparison.[10]

» Blue Wool Standards: Alongside the specimen, a set of standardized blue wool fabrics with
known lightfastness ratings are also exposed.[9]

o Evaluation: The exposure is continued until a specified change in the color of the specimen
or a standard is observed. The light fastness of the specimen is then rated by comparing the
degree of fading with that of the blue wool standards.[9]
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Light Fastness Testing Workflow (AATCC 16.3)

Rubbing Fastness (Crocking) (ISO 105-X12)

This test determines the amount of color transferred from the surface of a colored textile to
other surfaces by rubbing.

Methodology:

e Specimen Preparation: A textile specimen is mounted on the base of a crockmeter.[12][13]
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» Dry Rubbing: A dry, white cotton rubbing cloth is mounted on the rubbing finger of the
crockmeter. The finger is then moved back and forth over the specimen for a specified

number of cycles with a constant downward force.[12][13]

o Wet Rubbing: The test is repeated with a fresh white cotton rubbing cloth that has been

wetted to a specific moisture content.[12][13]

o Assessment: The amount of color transferred to the white rubbing cloths is assessed by

comparing them to a standardized grey scale for staining.[12][14]
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Rubbing Fastness Testing Workflow (ISO 105-X12)

Discussion of Performance Comparison

Color Fastness: Reactive dyes generally exhibit superior wash fastness compared to acid dyes
due to the formation of strong, permanent covalent bonds with the textile fibers.[3] This makes

them highly suitable for items that require frequent laundering. Acid Blue 260, while

demonstrating good wash fastness on protein fibers, may not reach the same level of
permanence. In terms of light fastness, both dye types can offer good to excellent performance,
depending on the specific dye structure and concentration. Rubbing fastness is often
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comparable between the two, with both showing good results in dry conditions and slightly
lower ratings in wet conditions.

Dyeing Process and Efficiency: The application processes for acid and reactive dyes are
fundamentally different, primarily in terms of pH. Acid dyes require an acidic dyebath to
facilitate the ionic interaction between the anionic dye and the cationic fiber.[2] Reactive dyes,
conversely, are applied from a neutral solution and then fixed under alkaline conditions, which
activates the fiber's hydroxyl groups for covalent bond formation.[4]

A significant challenge with reactive dyes is the competing reaction of hydrolysis, where the
dye reacts with water instead of the fiber. This hydrolyzed dye has no affinity for the fiber and
must be washed off, which can lead to lower fixation rates and higher water and energy
consumption during the extensive rinsing process.[4] Acid dyes generally have a more
straightforward application process with potentially higher exhaustion and fixation on their
target fibers.

Environmental Impact: Both dye classes present environmental considerations. The effluent
from acid dyeing is acidic and contains unfixed dye. Reactive dyeing processes generate
effluent with high concentrations of salt (used to promote exhaustion), alkali, and unfixed,
hydrolyzed dye, which can be difficult to treat. Advances in both dye chemistry and dyeing
processes are continuously being made to improve fixation efficiency and reduce the
environmental footprint of both dye types.

Conclusion

The choice between Acid Blue 260 and reactive dyes is dictated by the textile substrate and
the desired performance characteristics of the final product. Acid Blue 260 is a reliable choice
for achieving bright, vibrant blue shades on wool, silk, and nylon, offering good overall fastness
properties. Reactive dyes are the industry standard for cellulosic fibers, providing excellent
wash fastness due to their covalent bonding mechanism.

For applications demanding the highest level of wash durability, particularly on cotton and other
cellulosic fibers, reactive dyes are generally the superior option. For protein and polyamide
fibers, Acid Blue 260 provides a high-performing and cost-effective solution. Researchers and
industry professionals should consider the specific end-use of the textile product and the
available processing capabilities to make an informed decision. Further direct comparative
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studies under identical conditions would be beneficial for a more precise quantitative
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hztya.com [hztya.com]
e 2. iosrjournals.org [iosrjournals.org]
¢ 3. researchgate.net [researchgate.net]

e 4. What factors affect the fixation rate of reactive dyes? - Dyeing-pedia - Hangzhou Tiankun
Chem Co.,Ltd [china-dyestuff.com]

« 5. ajer.org [ajer.org]

¢ 6. Dyeing Property and Adsorption Kinetics of Reactive Dyes for Cotton Textiles in Salt-Free
Non-Aqueous Dyeing Systems [mdpi.com]

o 7. textilelearner.net [textilelearner.net]

¢ 8. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs
[diantextile.blogspot.com]

¢ 9. micomlab.com [micomlab.com]
¢ 10. aatcctestmethods.com [aatcctestmethods.com]
e 11. blog.gima.com [blog.gima.com]

e 12.1S0O 105-X12 Standard: Guidelines for Colour Fastness to Rubbing-gester-
instruments.com [gester-instruments.com]

e 13. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
e 14. orientbag.net [orientbag.net]

¢ To cite this document: BenchChem. [Performance Showdown: Acid Blue 260 vs. Reactive
Dyes in Textile Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15622319/docs#performance-showdown-acid-blue-
260-vs-reactive-dyes-in-textile-applications]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15622319?utm_src=pdf-custom-synthesis#bc-rfq
https://www.hztya.com/news/industry-news/acid-blue-260-dyes-the-preferred-dye-for-textile-and-leather-dyeing.html
http://iosrjournals.org/iosr-jac/papers/vol16-issue11/Ser-1/A1611010105.pdf
https://www.researchgate.net/publication/293585932_Comparative_study_of_dyeing_of_silk_using_acid_basic_and_reactive_dye
https://www.china-dyestuff.com/info/what-factors-affect-the-fixation-rate-of-react-60554059.html
https://www.china-dyestuff.com/info/what-factors-affect-the-fixation-rate-of-react-60554059.html
https://www.ajer.org/papers/v2(12)/F02125261.pdf
https://www.mdpi.com/2073-4360/10/9/1030
https://www.mdpi.com/2073-4360/10/9/1030
https://textilelearner.net/colour-fastness-to-washing-procedure/
https://diantextile.blogspot.com/2017/03/working-procedure-of-color-fastness-to.html?m=1
https://diantextile.blogspot.com/2017/03/working-procedure-of-color-fastness-to.html?m=1
https://www.micomlab.com/micom-testing/aatcc-16-3/
https://aatcctestmethods.com/test-methods/aatcc-16-3-option-3-colorfastness-to-light-xenon-arc/
https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://cdn.standards.iteh.ai/samples/65207/24ffe38b766c4035a11b0316b3b07e7b/ISO-105-X12-2016.pdf
https://www.orientbag.net/post/2016/09/26/color-fastness-to-crockingrubbing-test-iso-105-x12-with-video
https://www.benchchem.com/product/b15622319/docs#performance-showdown-acid-blue-260-vs-reactive-dyes-in-textile-applications
https://www.benchchem.com/product/b15622319/docs#performance-showdown-acid-blue-260-vs-reactive-dyes-in-textile-applications
https://www.benchchem.com/product/b15622319/docs#performance-showdown-acid-blue-260-vs-reactive-dyes-in-textile-applications
https://www.benchchem.com/product/b15622319/docs#performance-showdown-acid-blue-260-vs-reactive-dyes-in-textile-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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